3,3'-(Pyridine-2,6-diyl)dibenzoic acid

• IUPAC Name: 3-[6-(3-carboxyphenyl)pyridin-2-yl]benzoic acid
• InChI: InChI=1S/C19H13NO4/c21-18(22)14-6-1-4-12(10-14)16-8-3-9-17(20-16)13-5-2-7-15(11-13)19(23)24/h1-11H,(H,21,22)(H,23,24)
• InChI Key: DHLBZJSFGBPQQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=NC(=CC=C2)C3=CC(=CC=C3)C(=O)O
• Molecular Formula: C19H13NO4
• Molecular Weight: 319.3 g/mol

Description

3,3'-(Pyridine-2,6-diyl)dibenzoic acid is a useful research compound. Its molecular formula is C19H13NO4 and its molecular weight is 319.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polybenzimidazole Membranes

3,3'-(Pyridine-2,6-diyl)dibenzoic acid is used in synthesizing polybenzimidazole (PBI) copolymers with high proton conductivity and anti-oxidative properties, useful in high-temperature proton exchange membrane fuel cells (HT-PEMFCs) (Sun et al., 2016).

Coordination Polymers and Catalysis

This compound is involved in creating coordination polymers like zinc(II), cadmium(II), and samarium(III) complexes, which have shown catalytic activities in Henry and Knoevenagel reactions (Karmakar et al., 2018).

Luminescence Sensing and Magnetic Properties

A tricarboxylic acid with a pyridine core, based on 3,3'-(Pyridine-2,6-diyl)dibenzoic acid, has been used to synthesize coordination polymers with applications in luminescence sensing and studying magnetic properties (Yan, Li, & Yong, 2020).

Pyridine-Containing Polybenzimidazole Membranes

This compound is essential in developing pyridine-containing polybenzimidazole membranes for high-temperature proton exchange membrane fuel cells, improving solubility and proton conductivity (Fang et al., 2016).

N-Heterocyclic Biscarbene and Complexes

In the field of organometallic chemistry, 3,3'-(Pyridine-2,6-diyl)dibenzoic acid derivatives have been used to synthesize N-heterocyclic biscarbene and its silver(I) complex derivative, showing stability and potential applications in coordination chemistry (Caballero et al., 2001).

Platinum on Pyridine-Polybenzimidazole Wrapped Carbon Nanotube Supports

This compound is utilized in synthesizing polybenzimidazole and pyridine-modified PBIs for wrapping carbon nanotubes as supports in high-temperature proton exchange membrane fuel cells (Kaewsai et al., 2016).